molecular formula C16H21Cl3N2O B11984832 2-phenyl-N-[2,2,2-trichloro-1-(cyclohexylamino)ethyl]acetamide

2-phenyl-N-[2,2,2-trichloro-1-(cyclohexylamino)ethyl]acetamide

Cat. No.: B11984832
M. Wt: 363.7 g/mol
InChI Key: GVMXVRRNOOLCDW-UHFFFAOYSA-N
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Description

2-phenyl-N-[2,2,2-trichloro-1-(cyclohexylamino)ethyl]acetamide is a complex organic compound with the molecular formula C16H21Cl3N2O It is characterized by the presence of a phenyl group, a trichloromethyl group, and a cyclohexylamino group attached to an acetamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-phenyl-N-[2,2,2-trichloro-1-(cyclohexylamino)ethyl]acetamide typically involves the reaction of 2-phenylacetamide with 2,2,2-trichloroethylamine in the presence of a suitable base. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction can be represented as follows:

[ \text{2-phenylacetamide} + \text{2,2,2-trichloroethylamine} \rightarrow \text{this compound} ]

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The reaction conditions are optimized to maximize yield and purity while minimizing by-products and waste. The use of advanced purification techniques such as recrystallization and chromatography ensures the high quality of the final product.

Chemical Reactions Analysis

Types of Reactions: 2-phenyl-N-[2,2,2-trichloro-1-(cyclohexylamino)ethyl]acetamide undergoes various chemical reactions, including:

  • **Oxid

Properties

Molecular Formula

C16H21Cl3N2O

Molecular Weight

363.7 g/mol

IUPAC Name

2-phenyl-N-[2,2,2-trichloro-1-(cyclohexylamino)ethyl]acetamide

InChI

InChI=1S/C16H21Cl3N2O/c17-16(18,19)15(20-13-9-5-2-6-10-13)21-14(22)11-12-7-3-1-4-8-12/h1,3-4,7-8,13,15,20H,2,5-6,9-11H2,(H,21,22)

InChI Key

GVMXVRRNOOLCDW-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)NC(C(Cl)(Cl)Cl)NC(=O)CC2=CC=CC=C2

Origin of Product

United States

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